Cas no 1424605-67-3 (N-[cyano(2-fluorophenyl)methyl]-1-(3,3-dimethyl-2-oxobutyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-[cyano(2-fluorophenyl)methyl]-1-(3,3-dimethyl-2-oxobutyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1424605-67-3
• MF: C₁₇H₁₈FN₅O₂
• MW: 343.355526447296
• CID: 6400523
• PubChem ID: 71866854
• Update Time: 2025-10-23

N-[cyano(2-fluorophenyl)methyl]-1-(3,3-dimethyl-2-oxobutyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z1314297268
• AKOS033249160
• N-[cyano(2-fluorophenyl)methyl]-1-(3,3-dimethyl-2-oxobutyl)-1H-1,2,3-triazole-4-carboxamide
• 1424605-67-3
• EN300-26688811
• N-[cyano-(2-fluorophenyl)methyl]-1-(3,3-dimethyl-2-oxobutyl)triazole-4-carboxamide

• Inchi： 1S/C17H18FN5O2/c1-17(2,3)15(24)10-23-9-14(21-22-23)16(25)20-13(8-19)11-6-4-5-7-12(11)18/h4-7,9,13H,10H2,1-3H3,(H,20,25)
• InChI Key： CPXCUGIGAIEPNB-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C#N)NC(C1=CN(CC(C(C)(C)C)=O)N=N1)=O

Computed Properties

• Exact Mass: 343.14445300g/mol
• Monoisotopic Mass: 343.14445300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 553
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 101Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-[cyano(2-fluorophenyl)methyl]-1-(3,3-dimethyl-2-oxobutyl)-1H-1,2,3-triazole-4-carboxamide

Comprehensive Overview of N-[cyano(2-fluorophenyl)methyl]-1-(3,3-dimethyl-2-oxobutyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1424605-67-3)

N-[cyano(2-fluorophenyl)methyl]-1-(3,3-dimethyl-2-oxobutyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1424605-67-3) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a cyano group, a fluorophenyl moiety, and a 1,2,3-triazole core, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets selectively.

The compound's CAS No. 1424605-67-3 is often searched in conjunction with terms like "synthesis methods", "pharmacological properties", and "structure-activity relationship". These queries reflect the growing demand for detailed information on its chemical reactivity and therapeutic potential. Recent studies have explored its role in modulating enzymatic activity, which aligns with the broader trend of targeting enzyme inhibitors in drug discovery. This makes it a relevant topic for researchers focusing on precision medicine and small-molecule therapeutics.

From a synthetic chemistry perspective, N-[cyano(2-fluorophenyl)methyl]-1-(3,3-dimethyl-2-oxobutyl)-1H-1,2,3-triazole-4-carboxamide exemplifies the convergence of click chemistry and multicomponent reactions. The incorporation of a 1,2,3-triazole ring via Huisgen cycloaddition is a notable feature, as this heterocycle is prized for its stability and versatility in medicinal chemistry. The presence of the 2-fluorophenyl group further enhances its potential as a bioisostere, a key consideration in modern drug design.

In the context of agrochemical innovation, this compound has also been investigated for its potential applications in crop protection. The cyano and triazole functionalities are known to contribute to pesticidal activity, making it a subject of interest for developing next-generation agrochemicals. This aligns with the global push toward sustainable agriculture and the need for eco-friendly pest control solutions.

The physicochemical properties of CAS No. 1424605-67-3, such as its solubility, logP, and stability under various conditions, are critical for its practical applications. Researchers frequently search for these parameters to assess its suitability for formulation development. Additionally, its spectroscopic data (e.g., NMR, IR, and mass spectra) are essential for quality control and structural verification, which are hot topics in analytical chemistry circles.

Another area of interest is the compound's potential role in catalysis and material science. The triazole-carboxamide framework can act as a ligand for metal complexes, which are widely used in homogeneous catalysis. This opens up possibilities for its use in green chemistry initiatives, where efficient and recyclable catalysts are in high demand.

In summary, N-[cyano(2-fluorophenyl)methyl]-1-(3,3-dimethyl-2-oxobutyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1424605-67-3) is a multifaceted compound with significant potential across multiple disciplines. Its relevance to drug discovery, agrochemical development, and catalytic applications ensures that it remains a focal point for ongoing research. As the scientific community continues to explore its properties, this compound is likely to play a pivotal role in advancing innovative chemical solutions for global challenges.